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Olorofim MIC Values Across Aspergillus Species

The following table consolidates susceptibility data from multiple studies for easy comparison. The

Geometric Mean (GM) MIC, MIC50/MIC90 (MIC at which 50%/90% of isolates are inhibited), and

Wild-Type Upper Limit (WT-UL) are key indicators of potency, with lower values indicating greater

activity.

Aspergillus
Species
Complex

Geometric
Mean MIC
(mg/L)

MIC50 / MIC90
(mg/L)

Modal MIC
(mg/L)

Wild-Type
Upper Limit
(mg/L)

Citations

A. fumigatus
(including azole-
resistant)

0.053 [1] 0.06 / 0.125 [1] 0.06 [1] 0.125 [1] [1] [2]

A. flavus 0.029 [1] 0.03 / 0.06 [1] 0.03 [1] [2] 0.06 [1] [1] [2]

A. terreus Information not

explicitly
provided

0.008 / 0.016

[2]

0.008 [2] 0.016 [2] [1] [2]
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Aspergillus
Species
Complex

Geometric
Mean MIC
(mg/L)

MIC50 / MIC90
(mg/L)

Modal MIC
(mg/L)

Wild-Type
Upper Limit
(mg/L)

Citations

A. niger Information not
explicitly

provided

0.03 / 0.06 [2] 0.03 [2] 0.06 [2] [1] [2]

A. nidulans Information not

explicitly
provided

Information not

explicitly
provided

0.06 [1] 0.25 [1] [1]

Cryptic Species
(e.g., A.
lentulus)

0.015 - 0.017
(GM) [3]

Information not
explicitly

provided

Information not
explicitly

provided

Information not
explicitly

provided

[3]

Key Experimental Methodologies

The susceptibility data in the table above were generated using standardized and validated protocols.

Reference Method: Most studies used the EUCAST E.Def 9.3.1 or E.Def 9.4 standard for broth

microdilution for filamentous fungi [1] [4] [2].
Inoculum Preparation: Fungal spores (conidia) are harvested and adjusted to a final concentration

of 2–5 × 10⁵ CFU/mL in the test wells [4] [5].
Incubation Conditions: Inoculated microdilution plates are incubated at 35–37°C for 48 hours [4]

[5].
Endpoint Determination: The MIC (Minimum Inhibitory Concentration) is predominantly determined

by visual inspection and is defined as the lowest drug concentration that produces 100% inhibition
of fungal growth compared to a drug-free control [4] [6] [7].

The workflow below illustrates the key steps of the EUCAST methodology used in these studies:
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Prepare olorofim serial dilutions
in microtiter plates

Harvest and adjust fungal conidia
(2-5 x 10⁵ CFU/mL)

Inoculate plates and incubate
at 35-37°C for 48h

Read MIC visually: lowest concentration
with 100% growth inhibition

Click to download full resolution via product page

Research Insights on Olorofim's Anti-Aspergillus
Activity

Activity at Sub-MIC Levels: Research using high-throughput microscopy reveals that olorofim
exhibits significant growth-inhibitory effects at concentrations more than 100,000-fold below its
standard MIC, indicating potent early-stage activity against A. fumigatus, A. flavus, and A. niger [5].

Robustness of Susceptibility Testing: Studies have found that olorofim susceptibility testing is
robust, with high inter-reader agreement and limited technical variability across different plate

preparation methods and drug lots when using visual MIC reading [1] [7].
Resistance Profile: While intrinsic resistance is rare, olorofim-resistant mutants with elevated MICs

(>8 mg/L) can be selected in laboratory settings, often linked to specific mutations (e.g., G119) in the
pyrE gene encoding the target enzyme DHODH [4].
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To cite this document: Smolecule. [Olorofim geometric mean MIC different Aspergillus species

complexes]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b527707#olorofim-geometric-mean-mic-different-aspergillus-

species-complexes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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